Cas no 1112126-68-7 (Des-(2-cyclohexane-1,3-dione) Fenquinotrione Ethyl Ester)

• Product Name: Des-(2-cyclohexane-1,3-dione) Fenquinotrione Ethyl Ester
• CAS No: 1112126-68-7
• MF: C₁₈H₁₅ClN₂O₄
• MW: 358.775703668594
• CID: 5215332
• Update Time: 2025-06-28

Des-(2-cyclohexane-1,3-dione) Fenquinotrione Ethyl Ester Chemical and Physical Properties

Names and Identifiers

• 2-Quinoxalinecarboxylic acid, 8-chloro-3,4-dihydro-4-(4-methoxyphenyl)-3-oxo-, ethyl ester
• Des-(2-cyclohexane-1,3-dione) Fenquinotrione Ethyl Ester

• Inchi： 1S/C18H15ClN2O4/c1-3-25-18(23)16-17(22)21(11-7-9-12(24-2)10-8-11)14-6-4-5-13(19)15(14)20-16/h4-10H,3H2,1-2H3
• InChI Key： QNDMDVKTPLLSBY-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2Cl)N(C2=CC=C(OC)C=C2)C(=O)C=1C(OCC)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines

Additional information on Des-(2-cyclohexane-1,3-dione) Fenquinotrione Ethyl Ester

Professional Introduction to Des-(2-cyclohexane-1,3-dione) Fenquinotrione Ethyl Ester and CAS No. 1112126-68-7

Des-(2-cyclohexane-1,3-dione) Fenquinotrione Ethyl Ester, a compound with the CAS number 1112126-68-7, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The name of the compound itself provides valuable insights into its chemical composition, highlighting its molecular framework and functional groups which are critical for understanding its behavior and interactions.

The chemical structure of Des-(2-cyclohexane-1,3-dione) Fenquinotrione Ethyl Ester incorporates several key features that contribute to its pharmacological profile. The presence of a cyclohexane-1,3-dione moiety suggests a stable ring structure that can participate in various hydrogen bonding interactions, while the fenquinotrione component introduces a quinone-like framework known for its bioactivity. The ethyl ester group further modulates the compound's solubility and metabolic pathways, making it a versatile candidate for drug development.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with inflammation and oxidative stress. Des-(2-cyclohexane-1,3-dione) Fenquinotrione Ethyl Ester has shown promise in preclinical studies as a potential therapeutic agent. Its ability to interact with specific enzymes and receptors has been explored in detail, revealing mechanisms that could be exploited for therapeutic intervention. For instance, studies have indicated that this compound may inhibit the activity of enzymes such as lipoxygenase and cyclooxygenase, which are crucial in the inflammatory response.

The pharmacokinetic properties of Des-(2-cyclohexane-1,3-dione) Fenquinotrione Ethyl Ester have also been extensively studied. Its ethyl ester group enhances its bioavailability, allowing for efficient absorption and distribution throughout the body. Additionally, the compound exhibits favorable metabolic stability, meaning it can maintain its structural integrity under physiological conditions. These characteristics make it an attractive candidate for further development into a drug candidate.

One of the most compelling aspects of Des-(2-cyclohexane-1,3-dione) Fenquinotrione Ethyl Ester is its potential in addressing multifaceted pathological conditions. Research has demonstrated its efficacy in models of chronic inflammation and oxidative stress-related diseases. The compound's ability to target multiple pathways simultaneously suggests that it could offer a synergistic therapeutic effect, reducing the need for multiple medications and minimizing side effects.

The synthesis of Des-(2-cyclohexane-1,3-dione) Fenquinotrione Ethyl Ester involves a series of well-defined chemical reactions that highlight the expertise required in pharmaceutical chemistry. The process begins with the preparation of key intermediates such as cyclohexane-1,3-dione and fenquinotrione derivatives. These intermediates are then coupled through esterification reactions to form the final product. The synthetic route has been optimized to ensure high yield and purity, which are essential for pharmaceutical applications.

The analytical characterization of Des-(2-cyclohexane-1,3-dione) Fenquinotrione Ethyl Ester has been conducted using state-of-the-art techniques. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) have been employed to confirm the compound's identity and purity. These analytical methods provide detailed information about the molecular structure and chemical properties of the compound, ensuring that it meets stringent quality standards.

Future research directions for Des-(2-cyclohexane-1,3-dione) Fenquinotrione Ethyl Ester include exploring its potential in clinical trials and investigating new synthetic pathways that could enhance its production efficiency. Additionally, computational modeling techniques are being utilized to predict how the compound interacts with biological targets at a molecular level. This approach can accelerate the drug discovery process by identifying promising candidates early in the development pipeline.

The impact of Des-(2-cyclohexane-1,3-dione) Fenquinotrione Ethyl Ester extends beyond basic research; it holds significant implications for therapeutic intervention in various diseases. By targeting key molecular pathways associated with inflammation and oxidative stress, this compound could provide new treatment options for patients suffering from chronic conditions. Its unique chemical properties make it a valuable asset in the pharmaceutical industry's ongoing efforts to develop innovative therapies.

In conclusion, Des-(2-cyclohexane-1,3-dione) Fenquinotrione Ethyl Ester is a promising compound with substantial potential in pharmaceutical applications. Its unique chemical structure, favorable pharmacokinetic properties, and demonstrated bioactivity make it an attractive candidate for further development. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in addressing some of today's most challenging medical conditions.